Cas no 113856-07-8 (1-(3-bromopropyl)-1H-1,2,4-triazole)

1-(3-Bromopropyl)-1H-1,2,4-triazole is a versatile bromoalkyl-substituted triazole derivative, primarily employed as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromopropyl group enables efficient functionalization, making it valuable for nucleophilic substitution reactions and the construction of more complex heterocyclic systems. The 1,2,4-triazole moiety contributes to its utility in medicinal chemistry, particularly in the development of bioactive compounds with potential antimicrobial, antifungal, or anticancer properties. This compound is characterized by its stability under standard handling conditions and compatibility with a range of synthetic protocols. Its well-defined structure ensures reproducibility in research applications, making it a reliable building block for tailored molecular designs.
1-(3-bromopropyl)-1H-1,2,4-triazole structure
113856-07-8 structure
Product Name:1-(3-bromopropyl)-1H-1,2,4-triazole
CAS No:113856-07-8
MF:C5H8BrN3
MW:190.0411195755
MDL:MFCD11164479
CID:3168065
PubChem ID:18669172
Update Time:2025-06-10

1-(3-bromopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromopropyl)-1H-1,2,4-triazole
    • OGROQCNXGQUGTC-UHFFFAOYSA-N
    • AC9760
    • SCHEMBL6922658
    • AKOS009292618
    • 113856-07-8
    • CS-0266165
    • SY040500
    • 1-(3-bromopropyl)-1,2,4-triazole
    • 1-(3-bromopropyl)-1,2,4-triazol
    • EN300-1263065
    • MFCD11164479
    • MDL: MFCD11164479
    • Inchi: 1S/C5H8BrN3/c6-2-1-3-9-5-7-4-8-9/h4-5H,1-3H2
    • InChI Key: OGROQCNXGQUGTC-UHFFFAOYSA-N
    • SMILES: BrCCCN1C=NC=N1

Computed Properties

  • Exact Mass: 188.99016Da
  • Monoisotopic Mass: 188.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 30.7Ų

1-(3-bromopropyl)-1H-1,2,4-triazole Pricemore >>

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Additional information on 1-(3-bromopropyl)-1H-1,2,4-triazole

Professional Introduction to Compound with CAS No. 113856-07-8 and Product Name: 1-(3-bromopropyl)-1H-1,2,4-triazole

The compound with the CAS number 113856-07-8 and the product name 1-(3-bromopropyl)-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a 3-bromopropyl side chain in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those derived from triazole derivatives. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The introduction of substituents such as the 3-bromopropyl group into the triazole core can significantly modulate its pharmacological profile, enhancing its efficacy and selectivity. This modification allows for greater flexibility in drug design, enabling chemists to fine-tune the compound's interactions with biological targets.

The 1-(3-bromopropyl)-1H-1,2,4-triazole compound is of particular interest due to its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its molecular structure provides a versatile platform for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have been exploring various synthetic routes to optimize the production of this compound, ensuring high purity and yield for subsequent applications.

One of the most compelling aspects of this compound is its role in addressing unmet medical needs. Current research indicates that derivatives of 1-(3-bromopropyl)-1H-1,2,4-triazole exhibit promising activity against several diseases. For instance, studies have shown that certain triazole-based compounds can inhibit the growth of resistant bacterial strains by targeting essential metabolic pathways. The 3-bromopropyl substituent appears to enhance binding affinity to these targets, leading to improved therapeutic outcomes.

The development of new antibiotics is a critical challenge in modern medicine, given the rise of antibiotic-resistant pathogens. The unique properties of 1-(3-bromopropyl)-1H-1,2,4-triazole make it a promising candidate for novel antibiotic formulations. By leveraging its structural features, scientists aim to create drugs that can overcome existing resistance mechanisms. This aligns with global efforts to combat antimicrobial resistance (AMR), a pressing issue in public health.

Beyond antibiotics, this compound has shown potential in other therapeutic areas. Preliminary studies suggest that derivatives of 1-(3-bromopropyl)-1H-1,2,4-triazole may have applications in anticancer therapy. The triazole moiety is known to interfere with DNA replication and cell division in cancer cells, making it an attractive target for drug development. The addition of the 3-bromopropyl group enhances the compound's ability to penetrate cell membranes and exert its effects intracellularly. This dual functionality makes it a compelling candidate for further investigation.

The synthesis and characterization of 1-(3-bromopropyl)-1H-1,2,4-triazole have been subjects of extensive research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are crucial for ensuring that the compound meets pharmaceutical standards before it can be used in clinical trials or drug formulations.

In addition to its synthetic significance, 1-(3-bromopropyl)-1H-1,2,4-triazole has implications for drug delivery systems. Researchers are exploring ways to incorporate this compound into novel formulations that enhance bioavailability and targeted delivery. For example, nanoparticle-based delivery systems have been investigated as potential carriers for triazole derivatives. These systems can improve drug solubility and protect sensitive molecules from degradation in vivo.

The future prospects for 1-(3-bromopropyl)-1H-1,2,4-triazole are bright, with ongoing studies focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications. Collaborative efforts between academic researchers and industry professionals are essential for translating laboratory findings into viable clinical treatments. By leveraging cutting-edge technologies and innovative methodologies, scientists aim to harness the full potential of this compound.

As our understanding of biological systems continues to evolve, so does our ability to design molecules with precise targeting capabilities. The development of 1-(3-bromopropyl)-1H-1,2,4-triazole exemplifies this progress by demonstrating how structural modifications can enhance a compound's therapeutic value. Its journey from laboratory discovery to potential clinical application underscores the importance of interdisciplinary research in advancing human health.

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